Cas no 3984-53-0 ((1-methyl-1H-imidazol-2-yl)acetonitrile)
3984-53-0 structure
Product Name:(1-methyl-1H-imidazol-2-yl)acetonitrile
CAS No:3984-53-0
MF:C6H7N3
MW:121.139880418777
MDL:MFCD01646154
CID:296877
PubChem ID:817716
Update Time:2025-08-02
(1-methyl-1H-imidazol-2-yl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-Methyl-1H-imidazol-2-yl)acetonitrile
- (1-Methyl-1H-imidazol-2-yl)acetonitrile
- 1H-Imidazole-2-acetonitrile,1-methyl-
- (1-methyl-1H-imidazol-2-yl)acetonitrile(SALTDATA: HCl)
- 2-(1-methylimidazol-2-yl)acetonitrile
- EN300-58289
- 3984-53-0
- FCQJYRPVEODPHA-UHFFFAOYSA-N
- AM806782
- AB01006787-01
- DTXSID60355846
- SCHEMBL26530
- FT-0705696
- ZB0744
- 1-methylimidazole-acetonitrile
- AKOS009159160
- MFCD01646154
- N-methyl-2-cyanomethylimidazole
- (1-Methyl-1H-imidazol-2-yl)acetonitrile, AldrichCPR
- 1H-Imidazole-2-acetonitrile,1-methyl-(9CI)
- ALBB-030289
- G22016
- DA-18393
- AC-907/34117044
- (1-methyl-1H-imidazol-2-yl)acetonitrile
-
- MDL： MFCD01646154
- Inchi： 1S/C6H7N3/c1-9-5-4-8-6(9)2-3-7/h4-5H,2H2,1H3
- InChI Key： FCQJYRPVEODPHA-UHFFFAOYSA-N
- SMILES： N1(C)C=CN=C1CC#N
Computed Properties
- Exact Mass: 121.06400
- Monoisotopic Mass: 121.063997236g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 33-35 ºC
- Solubility: Slightly soluble (23 g/l) (25 º C),
- PSA: 41.61000
- LogP: 0.48618
(1-methyl-1H-imidazol-2-yl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM133010-1g |
2-(1-methyl-1H-imidazol-2-yl)acetonitrile |
3984-53-0 | 95% | 1g |
$337 | 2021-08-05 | |
| Chemenu | CM133010-5g |
2-(1-methyl-1H-imidazol-2-yl)acetonitrile |
3984-53-0 | 95% | 5g |
$972 | 2021-08-05 | |
| Chemenu | CM133010-10g |
2-(1-methyl-1H-imidazol-2-yl)acetonitrile |
3984-53-0 | 95% | 10g |
$1636 | 2021-08-05 | |
| TRC | M222595-25mg |
(1-methyl-1H-imidazol-2-yl)acetonitrile |
3984-53-0 | 25mg |
$ 50.00 | 2022-06-02 | ||
| TRC | M222595-50mg |
(1-methyl-1H-imidazol-2-yl)acetonitrile |
3984-53-0 | 50mg |
$ 95.00 | 2022-06-02 | ||
| TRC | M222595-250mg |
(1-methyl-1H-imidazol-2-yl)acetonitrile |
3984-53-0 | 250mg |
$ 320.00 | 2022-06-02 | ||
| abcr | AB492978-500 mg |
(1-Methyl-1H-imidazol-2-yl)acetonitrile; 95% |
3984-53-0 | 500MG |
€373.00 | 2023-02-18 | ||
| abcr | AB492978-1 g |
(1-Methyl-1H-imidazol-2-yl)acetonitrile; 95% |
3984-53-0 | 1g |
€489.50 | 2023-06-15 | ||
| abcr | AB492978-5 g |
(1-Methyl-1H-imidazol-2-yl)acetonitrile; 95% |
3984-53-0 | 5g |
€1324.50 | 2023-06-15 | ||
| Chemenu | CM133010-1g |
2-(1-methyl-1H-imidazol-2-yl)acetonitrile |
3984-53-0 | 95% | 1g |
$*** | 2023-05-30 |
(1-methyl-1H-imidazol-2-yl)acetonitrile Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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